3,5-dibromo-N'-(2-furylmethylene)-2-hydroxybenzohydrazide
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Overview
Description
Endosidin3 is a specific inhibitor of trafficking pathways, disrupting recycling at the PM via interference with ROP6/RIC1 signalling.
Scientific Research Applications
Synthesis and Characterization
Synthesis of Dioxomolybdenum(VI) Complexes : A study by Xue et al. (2016) described the synthesis and characterization of dioxomolybdenum(VI) complexes using hydrazone ligands, including N’-(3,5-dibromo-2-hydroxybenzylidene)-2-hydroxybenzohydrazide. These complexes were characterized by elemental analysis, IR spectra, and single-crystal X-ray determination (Xue, Deng, Xu, & Wang, 2016).
Crystal Structure Analysis : Cao and Lu (2009) synthesized the title compound (E)-N′-(3,5-Dibromo-2-hydroxybenzylidene)-2-methoxybenzohydrazide and analyzed its crystal structure, revealing an intramolecular O—H⋯N hydrogen bond (Cao & Lu, 2009).
Biological Applications
Antibacterial Activities : The complexes synthesized by Xue et al. (2016) demonstrated effective antimicrobial activity against various bacterial strains, showcasing the potential biological applications of these complexes (Xue, Deng, Xu, & Wang, 2016).
Synthesis and Antibacterial Activity of Nickel(II) Complex : A study by Yu-jie (2011) explored the antibacterial activity of a nickel(II) complex with 5-bromo-2-hydroxyphenyl-(methyl) methylene-4-hydroxybenzohydrazide pyridine, suggesting its potential in antibacterial applications (Yu-jie, 2011).
Molecular Dynamics and Theoretical Studies
- Molecular Dynamics Simulation : Xie Siwei et al. (2015) conducted molecular dynamics simulations to investigate the absorption behavior and inhibition mechanisms of 3,5-dibromo salicylaldehyde Schiff’s base on Fe(100) surfaces in aqueous solutions, demonstrating its potential use in corrosion inhibition (Xie Siwei, Zheng Liu, Guo-Cheng Han, W. Li, Liu Jin, & Zhencheng Chen, 2015).
Properties
Molecular Formula |
C12H8Br2N2O3 |
---|---|
Molecular Weight |
388.01 g/mol |
IUPAC Name |
3,5-dibromo-N-[(E)-furan-2-ylmethylideneamino]-2-hydroxybenzamide |
InChI |
InChI=1S/C12H8Br2N2O3/c13-7-4-9(11(17)10(14)5-7)12(18)16-15-6-8-2-1-3-19-8/h1-6,17H,(H,16,18)/b15-6+ |
InChI Key |
CZNWFBZJEGDVEU-GIDUJCDVSA-N |
Isomeric SMILES |
C1=COC(=C1)/C=N/NC(=O)C2=C(C(=CC(=C2)Br)Br)O |
SMILES |
C1=COC(=C1)C=NNC(=O)C2=C(C(=CC(=C2)Br)Br)O |
Canonical SMILES |
C1=COC(=C1)C=NNC(=O)C2=C(C(=CC(=C2)Br)Br)O |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms |
Endosidin3; Endosidin-3; Endosidin 3 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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